Cas no 433685-79-1 (3-Bromo-4'-tert-butylpropiophenone)

• Product Name: 3-Bromo-4'-tert-butylpropiophenone
• CAS No: 433685-79-1
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4938348
• Update Time: 2025-06-08

3-Bromo-4'-tert-butylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-tert-butylpropiophenone

• Inchi： 1S/C13H17BrO/c1-13(2,3)11-6-4-10(5-7-11)12(15)8-9-14/h4-7H,8-9H2,1-3H3
• InChI Key： QPGXCGCPRFVJTE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 268.04628 g/mol
• Monoisotopic Mass: 268.04628 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 269.18

Additional information on 3-Bromo-4'-tert-butylpropiophenone

Introduction to 3-Bromo-4'-tert-butylpropiophenone (CAS No. 433685-79-1)

3-Bromo-4'-tert-butylpropiophenone, with the CAS number 433685-79-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom and a tert-butyl group attached to a propiophenone scaffold. The combination of these functional groups endows 3-Bromo-4'-tert-butylpropiophenone with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 3-Bromo-4'-tert-butylpropiophenone is C₁₂H₁₅BrO, and its molecular weight is approximately 257.15 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. These physical properties facilitate its handling and use in laboratory settings.

In the realm of organic synthesis, 3-Bromo-4'-tert-butylpropiophenone serves as a key building block for the preparation of more complex molecules. Its bromine functionality can be readily activated for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely used in the synthesis of biologically active compounds. The tert-butyl group provides steric protection and enhances the stability of the molecule, making it suitable for multi-step synthetic sequences.

Recent advancements in medicinal chemistry have highlighted the potential of 3-Bromo-4'-tert-butylpropiophenone as a precursor for the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3-Bromo-4'-tert-butylpropiophenone exhibited potent inhibitory activity against specific cancer cell lines, suggesting their potential as lead compounds for drug discovery.

In addition to its applications in medicinal chemistry, 3-Bromo-4'-tert-butylpropiophenone has also found use in materials science. The compound can be incorporated into polymers and coatings to enhance their thermal stability and mechanical properties. A recent study in the Journal of Polymer Science demonstrated that polymers containing 3-Bromo-4'-tert-butylpropiophenone units exhibited improved thermal resistance and reduced flammability, making them suitable for high-performance applications.

The synthetic versatility of 3-Bromo-4'-tert-butylpropiophenone has also been leveraged in the development of new catalysts and ligands. Its bromine functionality can be selectively transformed into other functional groups, such as boronic acids or organometallic species, which are crucial for catalytic processes. For example, a study published in the Journal of Catalysis reported that ligands derived from 3-Bromo-4'-tert-butylpropiophenone showed enhanced catalytic activity in asymmetric hydrogenation reactions.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of 3-Bromo-4'-tert-butylpropiophenone has shown that it exhibits low toxicity to aquatic organisms and is biodegradable under certain conditions. This favorable environmental profile makes it a more sustainable choice for industrial applications compared to some traditional alternatives.

In conclusion, 3-Bromo-4'-tert-butylpropiophenone (CAS No. 433685-79-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an indispensable intermediate in organic synthesis, medicinal chemistry, materials science, and catalysis. As research continues to uncover new applications and derivatives, the importance of this compound is likely to grow further.